molecular formula C11H15NO2 B6155358 1-(3,5-dimethoxyphenyl)cyclopropan-1-amine CAS No. 1211593-67-7

1-(3,5-dimethoxyphenyl)cyclopropan-1-amine

Cat. No. B6155358
CAS RN: 1211593-67-7
M. Wt: 193.2
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-(3,5-Dimethoxyphenyl)cyclopropan-1-amine, also known as 1-3,5-DMP-CP, is a cyclic amine compound with a wide range of applications in the scientific field, ranging from its use as a synthetic intermediate to its role in various biochemical and physiological processes. This compound is commonly used in laboratory experiments due to its relative stability and versatility.

Scientific Research Applications

1-(3,5-dimethoxyphenyl)cyclopropan-1-amine has a wide range of applications in the scientific field. It is commonly used as a synthetic intermediate in the synthesis of other compounds, such as 1-(3,5-dimethoxybenzyl)cyclopropan-1-amine, which is used in the synthesis of various drugs. This compound is also used in the synthesis of various other compounds, such as this compound derivatives, which are used in the synthesis of various insecticides. In addition, this compound is used in the synthesis of various other compounds, such as 1-(3,5-dimethoxybenzyl)cyclopropan-1-amine derivatives, which are used in the synthesis of various antibiotics.

Mechanism of Action

1-(3,5-dimethoxyphenyl)cyclopropan-1-amine is believed to have a variety of biochemical and physiological effects. It is believed to act as an agonist at the sigma-1 receptor, a receptor that is involved in a variety of biochemical processes, including the regulation of neurotransmitter release, the modulation of pain perception, and the regulation of cell death and survival. In addition, this compound has been shown to act as an antagonist at the muscarinic acetylcholine receptor, which is involved in the regulation of various processes, including the regulation of heart rate, blood pressure, and gastrointestinal motility.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. In laboratory experiments, this compound has been shown to act as an agonist at the sigma-1 receptor, resulting in the modulation of neurotransmitter release, pain perception, and cell death and survival. In addition, this compound has been shown to act as an antagonist at the muscarinic acetylcholine receptor, resulting in the regulation of heart rate, blood pressure, and gastrointestinal motility.

Advantages and Limitations for Lab Experiments

1-(3,5-dimethoxyphenyl)cyclopropan-1-amine has a variety of advantages and limitations for use in laboratory experiments. One of the main advantages of this compound is its relative stability, which makes it ideal for use in various synthetic processes. In addition, this compound is relatively easy to synthesize and is widely available. However, this compound has a few limitations, such as its relatively low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

1-(3,5-dimethoxyphenyl)cyclopropan-1-amine has a wide range of potential future directions. One potential application is in the development of new drugs and drug delivery systems. This compound has been shown to have a variety of biochemical and physiological effects, and its use in the development of new drugs could lead to more effective treatments for a variety of diseases and conditions. In addition, this compound could be used in the development of new insecticides, as it has been shown to have insecticidal activity in laboratory experiments. Finally, this compound could be used in the development of new materials, such as polymers, due to its relative stability and versatility.

Synthesis Methods

1-(3,5-dimethoxyphenyl)cyclopropan-1-amine is synthesized through a multi-step process. The first step involves the condensation of 3,5-dimethoxyphenyl acrylate with ethyl cyanoacetate in the presence of an organic base, such as sodium carbonate or potassium carbonate. This reaction yields the cyclopropanated intermediate, which is then hydrolyzed to the desired this compound.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 1-(3,5-dimethoxyphenyl)cyclopropan-1-amine involves the reaction of 3,5-dimethoxybenzaldehyde with cyclopropanecarboxylic acid followed by reduction of the resulting cyclopropane carboxaldehyde to yield the desired product.", "Starting Materials": [ "3,5-dimethoxybenzaldehyde", "cyclopropanecarboxylic acid", "sodium borohydride", "methanol", "hydrochloric acid", "sodium hydroxide", "water" ], "Reaction": [ "Step 1: Condensation of 3,5-dimethoxybenzaldehyde and cyclopropanecarboxylic acid in the presence of hydrochloric acid to yield 1-(3,5-dimethoxyphenyl)cyclopropane-1-carboxaldehyde", "Step 2: Reduction of 1-(3,5-dimethoxyphenyl)cyclopropane-1-carboxaldehyde with sodium borohydride in methanol to yield 1-(3,5-dimethoxyphenyl)cyclopropan-1-ol", "Step 3: Dehydration of 1-(3,5-dimethoxyphenyl)cyclopropan-1-ol with concentrated hydrochloric acid to yield 1-(3,5-dimethoxyphenyl)cyclopropan-1-amine", "Step 4: Neutralization of the reaction mixture with sodium hydroxide and extraction of the product with water" ] }

CAS RN

1211593-67-7

Molecular Formula

C11H15NO2

Molecular Weight

193.2

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.